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Compound of Interest

4-Chloro-1-(3-methoxyphenyl)-1-
Compound Name:

oxobutane
CAS No.: 258882-48-3
Cat. No.: B3023671

Get Quote

Executive Summary & Immediate Action

Do not dispose of this compound down the drain. 4-Chloro-1-(3-methoxyphenyl)-1-
oxobutane is a halogenated organic intermediate (aryl-alkyl chloroketone).[1][2][3][4] Due to
the presence of the alkyl chloride moiety and the chlorinated aromatic nature of its combustion
byproducts, it requires High-Temperature Incineration with Flue Gas Scrubbing.[1][2][3]

Core Directive: Segregate immediately into Halogenated Organic Waste streams.

Chemical Profile & Hazard Identification

Effective disposal requires understanding the chemical's reactivity profile.[3] This compound is
typically used as an intermediate in the synthesis of pharmaceutical agents (e.g., piperazine-
based antipsychotics).[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3023671#bc-rfq
https://www.benchchem.com/product/b3023671/docs?utm_src=pdf-body#operational-guide-disposal-of-4-chloro-1-3-methoxyphenyl-1-oxobutane
https://www.benchchem.com/product/b3023671/docs?utm_src=pdf-body#operational-guide-disposal-of-4-chloro-1-3-methoxyphenyl-1-oxobutane
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.echemi.com/sds/4-chloro-1-2-methoxyphenyl-1-oxobutane-pd180810104837.html
https://www.chemicalbook.com/msds/4-chloro-1-4-methoxyphenyl-benzohydrazide.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.echemi.com/sds/4-chloro-1-2-methoxyphenyl-1-oxobutane-pd180810104837.html
https://www.echemi.com/sds/4-chloro-1-2-methoxyphenyl-1-oxobutane-pd180810104837.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Data / Characteristic Operational Implication

) Aryl ketone with terminal alkyl Potential alkylating agent;
Chemical Structure ] ] o
chloride skin/eye irritant.[2][3]

Must be treated as
] Ketone, Methoxy ether, Alkyl halogenated waste to prevent
Functional Groups ) o ) )
Chloride dioxin formation during

improper combustion.[1][2][3]

Strictly prohibited from sanitary
Solubility Lipophilic; Negligible in water sewer disposal (aquatic toxicity
risk).[3]

Likely not DOO1 (Ignitable)
Flash Point >100°C (Typical for this class) unless in solvent, but
combustible.[1][2]

) ] Classify as Halogenated
Non-Listed (Not P or U list ) )
RCRA Status N Organic Solvent/Solid for
specific) )
destruction.[3]

Critical Hazards (Causality of Protocol)[1][2]

o Alkylating Potential: The terminal chloro-group makes this a weak alkylating agent.[2][3] It
can react with nucleophiles in biological systems (DNA/Proteins), necessitating "No-Contact"
handling.[1][2][3]

o Combustion Byproducts: Burning chlorinated organics without scrubbers releases Hydrogen
Chloride (HCI) gas and potential dioxins.[3] Standard lab trash incineration is insufficient.[2]

[3]

Waste Classification & Segregation

To ensure regulatory compliance (EPA/RCRA) and safety, classify the waste stream as follows:

Primary Classification: Halogenated Organic Waste[3]

o Stream: Stream A (or site-specific Halogenated Stream).
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o Compatibility: Compatible with methylene chloride, chloroform, and chlorobenzene waste
streams.[1][2][3]

e Incompatibility: Do NOT mix with:
o Strong Oxidizers (Peroxides, Nitric Acid) — Risk of violent oxidation.[1][2][3]
o Strong Alkalis (concentrated NaOH) — Risk of exothermic hydrolysis or polymerization.[3]

Step-by-Step Disposal Protocol
Phase 1: Preparation & Quenching (If Reactive)

Note: This compound is generally stable.[3][5][6] Quenching is only necessary if it is part of a
reactive reaction mixture (e.g., containing residual thionyl chloride or aluminum chloride).[1][2]

[3]
e Pure Substance: No chemical treatment required before packaging.[2][3]

o Reaction Mixture: If acidic halides are present, quench slowly with ice/water, neutralize
agueous layer with Sodium Bicarbonate (

), then extract organics into a halogenated solvent (e.g., Dichloromethane).

Phase 2: Packaging & Labeling (The Self-Validating
System)

A self-validating system ensures that if a label falls off, the container type and storage location
still indicate hazard class.[1][2][3]

» Container Selection:
o Liquids: Amber Glass or HDPE (High-Density Polyethylene) carboy.[2][3]
o Solids: Wide-mouth HDPE jar with screw-top lid.

e Labeling:

o Must read: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[2][3]
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o List constituents: "4-Chloro-1-(3-methoxyphenyl)-1-oxobutane [>95%]."[1][2][3]

o Check hazard boxes: [x] Toxic [X] Irritant.[3][5]

Phase 3: Final Disposal[3]

o Transfer: Move sealed container to the Satellite Accumulation Area (SAA).
e Secondary Containment: Place bottle in a polyethylene tray to capture potential leaks.

o Pickup: Schedule transfer to Environmental Health & Safety (EHS) for off-site incineration.

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision-making process for disposing of this specific
compound in various states (Pure, Solution, or Debris).
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Waste Generation:
4-Chloro-1-(3-methoxyphenyl)-1-oxobutane

Determine Physical State

Solid / Pure Substance Liquid / Solution COmEITEIEE DTS

(Gloves, Towels)

Is Solvent Halogenated?

Pack in HDPE Jar
Label: Toxic Solid

Double Bag (Clear Plastic)

No (Ethanol, A . L
o (Ethanol, Acetone) Label: Contaminated Debris

Segregate into
Yes (DCM, Chloroform) NON-HALOGENATED Stream
(Only if <2% Halogen content)
7

4
4

e
,7 High Conc. of
// Chloro-compound

/

Combine with
HALOGENATED Waste Stream

FINAL DISPOSAL:
High-Temp Incineration
(w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chloro-1-(3-methoxyphenyl)-1-oxobutane waste
based on physical state and solvent composition.
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Emergency Contingencies (Spill Protocol)

If a spill occurs, immediate containment is required to prevent environmental release.[1][2][3][4]

[7]

Evacuate & Ventilate: Remove ignition sources (though low flammability, standard precaution
applies).

PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.[1][2][3]

Absorb:

o Liquids: Use vermiculite or a commercial organic spill pad.[3]

o Solids: Wet sweep (damp paper towel) to avoid dust generation.[2][3]

Decontaminate: Clean surface with a soap/water solution.[2][3]

Disposal of Cleanup Materials: All absorbent materials must be treated as Hazardous Solid
Waste (see Debris path in Figure 1).[3]

References

United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 Code of Federal Regulations (CFR) Parts 260-273.[2][3]
Washington, D.C. [Link][1][2]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards.[3] National
Academies Press (US).[2][3] [LinK]

PubChem.Compound Summary: 4-Chloro-1-(4-methoxyphenyl)butan-1-one (Analogue
Data).[1][2][3] National Library of Medicine.[3] [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-1-3-methoxyphenyl-1-oxobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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